Cas no 2386041-92-3 (3-Fluoro-7-iodoisoquinoline)

• Product Name: 3-Fluoro-7-iodoisoquinoline
• CAS No: 2386041-92-3
• MF: C₉H₅FIN
• MW: 273.045577764511
• CID: 5716300
• PubChem ID: 131700054
• Update Time: 2023-10-15

3-Fluoro-7-iodoisoquinoline Chemical and Physical Properties

Names and Identifiers

• 2386041-92-3
• 3-Fluoro-7-iodoisoquinoline
• Isoquinoline, 3-fluoro-7-iodo-

• Inchi： 1S/C9H5FIN/c10-9-4-6-1-2-8(11)3-7(6)5-12-9/h1-5H
• InChI Key： BIXIWEZINQRPPY-UHFFFAOYSA-N
• SMILES： IC1C=CC2C=C(N=CC=2C=1)F

Computed Properties

• Exact Mass: 272.94507g/mol
• Monoisotopic Mass: 272.94507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.908±0.06 g/cm3(Predicted)
• Boiling Point: 350.5±22.0 °C(Predicted)
• pka: 0.87±0.33(Predicted)